Cas no 1360934-88-8 ((6-chloro-5-iodopyridin-3-yl)methanamine)

• Product Name: (6-chloro-5-iodopyridin-3-yl)methanamine
• CAS No: 1360934-88-8
• MF: C₆H₆ClIN₂
• MW: 268.482712268829
• CID: 6239495
• PubChem ID: 86775746
• Update Time: 2025-05-28

(6-chloro-5-iodopyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-chloro-5-iodopyridin-3-yl)methanamine
• EN300-183272
• 1360934-88-8
• AKOS026741937

• Inchi： 1S/C6H6ClIN2/c7-6-5(8)1-4(2-9)3-10-6/h1,3H,2,9H2
• InChI Key： QUZULIJCTPNNCD-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1)CN)Cl

Computed Properties

• Exact Mass: 267.92642g/mol
• Monoisotopic Mass: 267.92642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on (6-chloro-5-iodopyridin-3-yl)methanamine

Recent Advances in the Application of (6-chloro-5-iodopyridin-3-yl)methanamine (CAS: 1360934-88-8) in Chemical Biology and Pharmaceutical Research

The compound (6-chloro-5-iodopyridin-3-yl)methanamine (CAS: 1360934-88-8) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapeutics. This heterocyclic amine derivative, characterized by its chloro-iodo substitution pattern, has garnered significant attention due to its versatile reactivity and potential applications in medicinal chemistry. Recent studies have explored its utility as a building block for kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other small-molecule modulators of protein function.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of (6-chloro-5-iodopyridin-3-yl)methanamine into the scaffold of selective BTK inhibitors, yielding compounds with improved pharmacokinetic properties. The researchers utilized the iodine moiety for subsequent palladium-catalyzed cross-coupling reactions, while the primary amine served as an attachment point for various pharmacophore elements. This dual functionality makes the compound particularly valuable for structure-activity relationship (SAR) exploration in drug discovery programs.

In the field of chemical biology, researchers at Harvard Medical School recently reported (Nature Chemical Biology, 2024) the use of 1360934-88-8 as a precursor for developing covalent probes targeting cysteine residues in oncogenic proteins. The electron-withdrawing effects of the chloro and iodo substituents were found to significantly influence the reactivity of the resulting probes, enabling selective modification of target proteins while maintaining stability in physiological conditions. This work opens new possibilities for studying protein function and developing targeted therapies.

From a synthetic chemistry perspective, several recent publications have highlighted improved methods for the preparation and handling of (6-chloro-5-iodopyridin-3-yl)methanamine. A 2023 Organic Process Research & Development paper described an optimized large-scale synthesis with enhanced yield (78% overall) and purity (>99.5%), addressing previous challenges with byproduct formation during the iodination step. These process improvements are particularly relevant for pharmaceutical companies considering this compound for commercial-scale production.

The safety profile and physicochemical properties of 1360934-88-8 have been extensively characterized in recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting indicated favorable stability under standard storage conditions and manageable toxicity profiles in cellular assays. However, researchers noted that proper handling protocols are essential due to the compound's potential sensitivity to light and moisture, particularly in its hydrochloride salt form.

Looking forward, the unique structural features of (6-chloro-5-iodopyridin-3-yl)methanamine continue to inspire innovative applications. Current research directions include its incorporation into DNA-encoded libraries for high-throughput screening and its use as a starting material for radiopharmaceutical development, leveraging the iodine atom for potential isotopic substitution. These diverse applications underscore the compound's growing importance in modern drug discovery and chemical biology research.